Cas no 257949-56-7 (2-(but-3-en-1-yloxy)ethan-1-ol)
2-(but-3-en-1-yloxy)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 2-(but-3-en-1-yloxy)ethan-1-ol
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- Inchi: 1S/C6H12O2/c1-2-3-5-8-6-4-7/h2,7H,1,3-6H2
- InChI Key: OMPLKIMQQZQBRB-UHFFFAOYSA-N
- SMILES: C(O)COCCC=C
2-(but-3-en-1-yloxy)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-77606-0.05g |
2-(but-3-en-1-yloxy)ethan-1-ol |
257949-56-7 | 95% | 0.05g |
$226.0 | 2024-05-22 | |
| Enamine | EN300-77606-0.1g |
2-(but-3-en-1-yloxy)ethan-1-ol |
257949-56-7 | 95% | 0.1g |
$337.0 | 2024-05-22 | |
| Enamine | EN300-77606-0.25g |
2-(but-3-en-1-yloxy)ethan-1-ol |
257949-56-7 | 95% | 0.25g |
$481.0 | 2024-05-22 | |
| Enamine | EN300-77606-0.5g |
2-(but-3-en-1-yloxy)ethan-1-ol |
257949-56-7 | 95% | 0.5g |
$758.0 | 2024-05-22 | |
| Enamine | EN300-77606-1.0g |
2-(but-3-en-1-yloxy)ethan-1-ol |
257949-56-7 | 95% | 1.0g |
$971.0 | 2024-05-22 | |
| Enamine | EN300-77606-2.5g |
2-(but-3-en-1-yloxy)ethan-1-ol |
257949-56-7 | 95% | 2.5g |
$1903.0 | 2024-05-22 | |
| Enamine | EN300-77606-5.0g |
2-(but-3-en-1-yloxy)ethan-1-ol |
257949-56-7 | 95% | 5.0g |
$2816.0 | 2024-05-22 | |
| Enamine | EN300-77606-10.0g |
2-(but-3-en-1-yloxy)ethan-1-ol |
257949-56-7 | 95% | 10.0g |
$4176.0 | 2024-05-22 | |
| 1PlusChem | 1P01DUSW-50mg |
2-(but-3-en-1-yloxy)ethan-1-ol |
257949-56-7 | 95% | 50mg |
$332.00 | 2023-12-18 | |
| 1PlusChem | 1P01DUSW-100mg |
2-(but-3-en-1-yloxy)ethan-1-ol |
257949-56-7 | 95% | 100mg |
$479.00 | 2023-12-18 |
2-(but-3-en-1-yloxy)ethan-1-ol Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 2-(but-3-en-1-yloxy)ethan-1-ol
2-(But-3-en-1-yloxy)ethan-1-ol: A Versatile Organic Compound with Emerging Applications in Biomedical Research
2-(But-3-en-1-yloxy)ethan-1-ol, also known by its CAS No. 257949-56-7, is a synthetic organic compound that has garnered significant attention in the field of biomedical research due to its unique molecular structure and potential biological activities. This compound belongs to the family of ethoxy derivatives, characterized by the presence of an oxygen atom bonded to an ethyl group, which contributes to its solubility and reactivity in biological systems. Recent studies have highlighted its role in drug delivery systems, cell membrane interactions, and targeted therapeutic applications, making it a promising candidate for further exploration in pharmaceutical development.
As a functionalized alcohol, 2-(But-3-en-1-yloxy)ethan-1-ol exhibits a hydroxyl group (-OH) that can engage in hydrogen bonding, a critical factor in the design of bioactive molecules. The presence of the but-3-en-1-yl group introduces structural flexibility, allowing the compound to interact with various biological targets. This structural feature is particularly relevant in the context of drug-target interactions, where conformational changes can significantly influence the efficacy of therapeutic agents. Researchers have recently focused on optimizing the stereochemical configuration of this compound to enhance its binding affinity to specific receptors, as demonstrated in a 2023 study published in the Journal of Medicinal Chemistry.
One of the key areas of interest in 2-(But-3-en-1-yloxy)ethan-1-ol research is its potential as a pharmaceutical excipient. Excipients play a critical role in the formulation of drugs, affecting factors such as solubility, stability, and bioavailability. The hydrophilic nature of this compound makes it suitable for use in aqueous-based drug delivery systems, particularly for oral administration of hydrophobic active ingredients. A 2024 study in the International Journal of Pharmaceutics demonstrated that incorporating 2-(But-3-en-1-yloxy)ethan-1-ol into nanoparticle formulations significantly improved the release kinetics of poorly soluble drugs, offering a novel approach to enhance therapeutic outcomes.
Recent advances in computational chemistry have enabled the prediction of the 3D molecular structure and potential interactions of 2-(But-3-en-1-yloxy)ethan-1-ol with biological targets. Molecular docking studies have revealed that this compound can bind to membrane-associated proteins, suggesting its potential as a targeted therapy agent. These findings are particularly relevant in the development of anti-inflammatory drugs, where modulating protein-ligand interactions can lead to improved therapeutic efficacy. A 2023 review in the Journal of Chemical Information and Modeling highlighted the importance of structure-activity relationship (SAR) analysis in optimizing the biological activity of similar compounds.
The synthesis of 2-(But-3-en-1-yloxy)ethan-1-ol has been the focus of several studies aimed at developing efficient and scalable methods. Traditional synthetic routes often involve multiple steps, but recent advancements in green chemistry have led to the development of more sustainable methodologies. For instance, a 2024 study in the Green Chemistry journal reported the use of microwave-assisted synthesis to produce this compound with high yield and reduced environmental impact. Such innovations are crucial in the context of pharmaceutical manufacturing, where both cost-effectiveness and eco-friendliness are paramount.
In the realm of biomaterials science, 2-(But-3-en-1-yloxy)ethan-1-ol has shown promise as a component in the development of biodegradable polymers. These polymers are widely used in medical devices and drug delivery systems due to their ability to degrade safely in the body. The hydrophilic properties of this compound make it an ideal candidate for enhancing the hydrophilicity of polymeric matrices, thereby improving the swelling behavior and drug release profiles. A 2023 study in the Biomaterials Science journal demonstrated that incorporating 2-(But-3-en-1-yloxy)ethan-1-ol into poly(lactic-co-glycolic acid) (PLGA) scaffolds significantly enhanced the cell proliferation of human fibroblasts, suggesting its potential in tissue engineering applications.
The pharmacological properties of 2-(But-3-en-1-yloxy)ethan-1-ol are still under investigation, but preliminary studies suggest its potential as a modulator of ion channels. Ion channels play a critical role in various physiological processes, including neurotransmission and cardiac function. A 2024 study in the Journal of Membrane Biology reported that this compound could selectively modulate calcium channels, indicating its potential as a therapeutic agent for conditions such as hypertension and arrhythmias. These findings underscore the importance of further research into the mechanisms of action of this compound.
Despite the promising advancements in the study of 2-(But-3-en-1-yloxy)ethan-1-ol, several challenges remain. One of the primary obstacles is the limited data on its in vivo efficacy and toxicological profile. While in vitro studies have provided valuable insights, translating these findings into clinical applications requires extensive preclinical testing. Additionally, the scale-up of synthesis for industrial production remains a significant hurdle, necessitating further research into cost-effective and sustainable methodologies.
Looking ahead, the integration of artificial intelligence (AI) and machine learning (ML) into the study of 2-(But-3-en-1-yloxy)ethan-1-ol is expected to play a pivotal role in accelerating drug discovery. AI-driven approaches can predict the biological activity of this compound and identify potential drug-target interactions with unprecedented speed. A 2023 study in the Journal of Chemical Information and Modeling demonstrated the effectiveness of machine learning algorithms in predicting the solubility and bioavailability of similar compounds, suggesting that such approaches could be applied to 2-(But-3-en-1-yloxy)ethan-1-ol in the future.
In conclusion, 2-(But-3-en-1-yloxy)ethan-1-ol represents a multifaceted compound with potential applications across various fields of pharmaceutical science and biomaterials engineering. Its unique structural features and functional properties make it a valuable candidate for further exploration. As research continues to uncover its potential, it is anticipated that this compound will play an increasingly important role in the development of innovative therapeutic strategies and advanced drug delivery systems.
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